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Compound of Interest

Compound Name:
1H-1,3-benzodiazole-2-sulfonyl

fluoride

CAS No.: 2060052-54-0

Cat. No.: B6209856

Get Quote

Executive Summary & Mechanistic Basis
1H-benzimidazole-2-sulfonyl fluoride (BISF) is a covalent modifier typically used to target

nucleophilic residues (Serine, Tyrosine, Lysine, Histidine) in protein active sites or allosteric

pockets. Unlike highly reactive sulfonyl chlorides, the sulfonyl fluoride (–SO₂F) warhead

possesses a unique "stability-reactivity" balance known as SuFEx chemistry. It resists rapid

hydrolysis in neutral aqueous buffers but reacts specifically within the structured environment of

a protein binding pocket.

However, the benzimidazole core introduces significant solubility challenges (planar,

hydrophobic stacking), while the sulfonyl fluoride introduces stability constraints (pH-dependent

hydrolysis). Successful application requires a solvent system that solubilizes the core without

triggering premature hydrolysis of the warhead.
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Feature Property Impact on Assay

Warhead Sulfonyl Fluoride (–SO₂F)

Hydrolytically Unstable at pH >

8.0. Stable in anhydrous

organic solvents.

Scaffold Benzimidazole

Lipophilic & Planar. Prone to

π-π stacking and precipitation

in aqueous buffers >1%

DMSO.

pKa ~5.5 (Benzimidazole N-H)

Amphoteric. Solubility

increases at low pH, but

reactivity decreases. Optimal

Assay pH: 7.2–7.6.

Solvent Selection Strategy
A. Primary Stock Solvents (Anhydrous)
The choice of stock solvent is binary: it must be polar enough to dissolve the benzimidazole but

aprotic to prevent solvolysis.

Recommended:Anhydrous DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide).

Why: High dielectric constant disrupts benzimidazole stacking; aprotic nature preserves

the –SO₂F bond.

Concentration: Prepare stocks at 10–50 mM. Higher concentrations (e.g., 100 mM) may

crash out upon freezing due to low temperature solubility drops.

Avoid: Alcohols (Ethanol, Methanol).

Why: Primary alcohols can slowly attack the sulfonyl fluoride (alcoholysis), forming

sulfonate esters over time, effectively inactivating the probe.

B. Aqueous Assay Buffers
pH Tolerance: Strict window of pH 6.0 – 8.0.
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Risk:[1][2] At pH > 8.5, hydroxide ions (OH⁻) act as nucleophiles, hydrolyzing BISF to the

inactive sulfonic acid (1H-benzimidazole-2-sulfonic acid) within minutes.

Additives:

Surfactants: 0.01% Triton X-100 or Tween-20 is mandatory to prevent the benzimidazole

core from forming colloidal aggregates (promiscuous inhibitors).

Carrier Proteins: BSA (0.1%) helps solubility but may scavenge the inhibitor if it contains

accessible reactive surface residues. Use low-fatty-acid BSA if necessary.

Visual Workflow & Logic
Experimental Design: Solubilization & Delivery
The following diagram illustrates the critical path for introducing BISF into an assay without

precipitation or inactivation.
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Caption: Workflow for solubilizing BISF. Green nodes indicate stable states; black nodes

indicate failure modes (precipitation or hydrolysis).

Detailed Protocols
Protocol A: Preparation of Stable Stock Solutions
Objective: Create a standard stock free of water contaminants.
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Weighing: Weigh BISF powder into a glass amber vial (plastic may leach plasticizers or

absorb the hydrophobic compound).

Solvent Addition: Add Anhydrous DMSO (≥99.9%, stored over molecular sieves) to achieve a

20 mM concentration.

Calculation: Mass (mg) / MW ( g/mol ) × 1000 / Volume (mL) = Concentration (mM).

Dissolution: Vortex vigorously for 30 seconds. Sonicate for 5 minutes in a water bath if visible

particles remain.

Storage: Aliquot into single-use volumes (e.g., 20 µL) in PCR tubes. Store at -80°C.

Caution: Do not subject to more than 2 freeze-thaw cycles. Moisture uptake from air into

DMSO promotes hydrolysis.

Protocol B: The "Rapid-Dispersion" Dilution Method
Objective: Dilute hydrophobic BISF into aqueous buffer without crashing out.

Context: Adding 100% DMSO stock directly to a static buffer often causes local high

concentrations, leading to immediate precipitation (the "white cloud" effect).

Prepare Buffer: PBS or Tris-HCl (pH 7.4), containing 0.01% Triton X-100.

Intermediate Step (Optional but Recommended):

Prepare a 10x working solution in buffer containing 10% DMSO.

Example: To get 100 µM final in assay, make a 1 mM intermediate by adding 5 µL of 20

mM Stock to 95 µL of Buffer. Vortex immediately upon addition.

Final Addition:

Add the 10x intermediate to your assay well (containing protein/cells).

Final solvent concentration: 1% DMSO.

Mix by pipetting up and down 3 times.
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Protocol C: Stability Validation (HPLC/LC-MS)
Objective: Verify that BISF remains intact during the assay timeframe.

Incubation: Prepare a "Mock Assay" (Buffer + BISF, no protein). Incubate at 37°C.

Sampling: At T=0, 30, 60, and 120 minutes, remove 50 µL.

Quenching/Extraction: Add 50 µL Acetonitrile (ACN) + 0.1% Formic Acid.

Analysis: Inject onto Reverse-Phase HPLC (C18 column).

Monitor: Disappearance of the BISF peak and appearance of the sulfonic acid hydrolysis

product (usually elutes earlier due to high polarity).

Acceptance Criteria: >80% intact BISF at the end of the assay duration.

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Precipitation immediately upon

addition
Local solubility limit exceeded.

Use the Intermediate Dilution

method (Protocol B). Increase

Triton X-100 to 0.05%.

Loss of Activity over time (in

stock)
Water contamination in DMSO.

Discard stock. Use Anhydrous

DMSO (Sigma-Aldrich

#276855 or equivalent) and

store over molecular sieves.

Loss of Activity in assay (rapid) pH-mediated hydrolysis.

Check buffer pH. Ensure pH is

≤ 7.5. Avoid Carbonate buffers

(often pH > 9).

Non-linear inhibition (IC50

varies with enzyme conc.)
Aggregation-based inhibition.

Add 0.01% Triton X-100 to the

assay buffer. If inhibition

persists, it is likely a true

covalent event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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